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Abstract & Introduction

The delivery of prostaglandin D2 (PGD2) mimetics to the brain remains a significant challenge
in neuropharmacology due to the blood-brain barrier (BBB) and the rapid metabolism of
systemic prostanoids. BW 245C is a highly selective agonist for the DP1 receptor
(Prostaglandin D2 receptor 1), a G-protein coupled receptor (GPCR) pivotal in sleep regulation,
vasodilation, and suppression of allergic inflammation.

While systemic administration (IP/IV) is common, it often results in peripheral hypotension that
confounds CNS readouts. Intranasal (IN) administration offers a non-invasive "nose-to-brain"
route, utilizing the olfactory and trigeminal nerve pathways to bypass the BBB, delivering the
agonist directly to the basal forebrain and leptomeninges where DP1 receptors are abundant.

This guide details a validated protocol for the formulation and intranasal instillation of BW 245C
in murine models, ensuring high bioavailability and minimal mucosal toxicity.

Compound Profile & Mechanism of Action[1]
Pharmacological Profile[2][3][4]
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Compound Name: BW 245C

Chemical Class: Imidazolidine derivative (Hydantoin)

Target: DP1 Receptor (High Selectivity;

~ 2.5 nM)

Selectivity: >800-fold selective for DP1 over DP2 (CRTH2) and EP receptors.

Key Physiological Effects:
o Induction of NREM sleep (via adenosine signaling).
o Inhibition of platelet aggregation.[1][2]

o Vasodilation (via cCAMP elevation).

Signaling Pathway Visualization

BW 245C mimics PGD2, binding to the Gs-coupled DP1 receptor. This triggers Adenylyl
Cyclase, elevating cAMP and activating Protein Kinase A (PKA), which modulates ion channels
and gene transcription (CREB).

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b7803703/docs?utm_src=pdf-body#application-note-precision-intranasal-delivery-of-bw-245c-for-cns-sleep-research
https://pubmed.ncbi.nlm.nih.gov/2466517/
https://pubmed.ncbi.nlm.nih.gov/7473146/
https://www.benchchem.com/product/b7803703/docs?utm_src=pdf-body#application-note-precision-intranasal-delivery-of-bw-245c-for-cns-sleep-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803703?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BW 245C
(Agonist)

DP1 Receptor

CAMP
(Second Messenger)

Protein Kinase A
(PKA)

Phosphorylation

[ lon Channels / CREB ]

Modulation

Physiological Output:
Sleep Induction / Vasodilation

Click to download full resolution via product page

Figure 1: BW 245C signaling cascade via the DP1-cAMP-PKA axis.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b7803703/docs?utm_src=pdf-body-img#application-note-precision-intranasal-delivery-of-bw-245c-for-cns-sleep-research
https://www.benchchem.com/product/b7803703/docs?utm_src=pdf-body#application-note-precision-intranasal-delivery-of-bw-245c-for-cns-sleep-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803703?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Pre-Experimental Preparation[6]
Vehicle Formulation (Critical)

BW 245C is lipophilic. Direct dissolution in saline is poor. High concentrations of DMSO (>10%)
in the nasal cavity can cause ciliotoxicity and inflammation, confounding results.

Recommended Formulation (1 mg/mL Stock):

e Stock Solution: Dissolve 5 mg BW 245C in 100 pL 100% DMSO (anhydrous).

o Working Solution: Dilute the stock 1:50 into warm sterile Saline (0.9% NaCl) or PBS.
o Final Composition: 2% DMSO in Saline.

o Stability: Prepare fresh daily. Vortex vigorously before use.

Animal Models & Volume Limits

Exceeding nasal volume limits leads to drainage into the trachea (lung delivery) or esophagus
(gastric delivery), negating the nose-to-brain advantage.

. . Recommended
Species Max Volume (Total) Volume per Nostril .
Pipette
Mouse (C57BL/6) 10 - 20 pL 5-10 uL P10 or P20
Rat (Sprague-Dawley) 40 - 50 pL 20-25pL P100

Detailed Protocol: Intranasal Instillation

This protocol utilizes Light Isoflurane Anesthesia. While awake delivery is possible, anesthesia
ensures precise deposition on the olfactory epithelium and prevents reflex swallowing.

Phase 1: Anesthesia & Positioning

e Induction: Place animal in an induction chamber with 3-4% Isoflurane (oxygen flow 1 L/min).

o Maintenance: Once righting reflex is lost, reduce Isoflurane to 1.5-2%.
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» Positioning (Crucial):
o Place the animal in supine position (dorsal recumbency) on a heating pad.
o Place a small rolled gauze pad under the neck to extend the head slightly back.

o Why: This aligns the nasal cavity so drops pool on the cribriform plate (olfactory
epithelium) rather than sliding down the throat.

Phase 2: Instillation Technique[7]

o Loading: Load the pipette with the half-dose (e.g., 5 UL for a mouse).

o Application:

[e]

Place the pipette tip close to (but not touching) the left naris.

o

Eject a small droplet (~2-3 pL) and allow the animal to inhale it naturally.

Wait 15 seconds.

[¢]

[¢]

Apply the remaining volume to the same nostril.
» Alternation: Repeat the process for the right naris.

o Post-Dose Hold: Keep the animal supine for 1-2 minutes post-administration to maximize
residence time on the mucosa.

Phase 3: Recovery

* Remove animal from anesthesia.
e Place in a clean, warmed recovery cage.

o Monitor for respiratory distress (clicking sounds or gasping indicating lung aspiration).

Experimental Workflow Diagram
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Figure 2: Step-by-step workflow for intranasal delivery.

Validation & Expected Outcomes

To verify successful CNS delivery of BW 245C, the following readouts are standard.

Behavioral Readout: Sleep Latency

BW 245C is a potent sleep inducer. Successful nose-to-brain delivery should significantly

reduce sleep latency compared to vehicle.

Expected NREM
Group Dose Route Sleep Latency Duration (First
(min) 3h)
Vehicle 0 mg/kg IN 25+5 Baseline
Increased
BW 245C 0.1-1.0 mg/kg IN 82
(+40%)
) Increased
BW 245C 1.0 mg/kg IP (Systemic) 15+4
(+20%)

Note: IN administration typically shows faster onset and higher potency per unit dose

compared to IP due to direct CNS access.

Troubleshooting Guide
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Issue Probable Cause Solution

) . . . Do not insert tip; hold 1mm
Sneezing/Expulsion Pipette tip touched mucosa )
above naris.

) ] ) o Reduce volume per drop; wait
Respiratory Distress Volume too high / Aspiration
longer between drops.

Ensure supine position with
neck extension; do not over-

No Effect Swallowed dose anesthetize (maintain swallow
reflex inhibition but allow deep
breathing).

Reduce DMSO <2%; Use

Nasal Bleeding DMSO toxicity or Trauma o
plastic tips, not glass.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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